Cas no 1286697-43-5 (ethyl 2-2-(pyrimidine-2-amido)-1,3-thiazol-4-ylacetate)

ethyl 2-2-(pyrimidine-2-amido)-1,3-thiazol-4-ylacetate structure
1286697-43-5 structure
Product Name:ethyl 2-2-(pyrimidine-2-amido)-1,3-thiazol-4-ylacetate
CAS No:1286697-43-5
MF:C12H12N4O3S
MW:292.313680648804
CID:6262333
PubChem ID:52907253
Update Time:2024-01-13

ethyl 2-2-(pyrimidine-2-amido)-1,3-thiazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-2-(pyrimidine-2-amido)-1,3-thiazol-4-ylacetate
    • AKOS024527287
    • 1286697-43-5
    • VU0527917-1
    • ethyl 2-(2-(pyrimidine-2-carboxamido)thiazol-4-yl)acetate
    • F5887-0086
    • ethyl 2-[2-(pyrimidine-2-carbonylamino)-1,3-thiazol-4-yl]acetate
    • ethyl 2-[2-(pyrimidine-2-amido)-1,3-thiazol-4-yl]acetate
    • Inchi: 1S/C12H12N4O3S/c1-2-19-9(17)6-8-7-20-12(15-8)16-11(18)10-13-4-3-5-14-10/h3-5,7H,2,6H2,1H3,(H,15,16,18)
    • InChI Key: PVDSLUWOKFXVGN-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(=O)OCC)N=C1NC(C1N=CC=CN=1)=O

Computed Properties

  • Exact Mass: 292.06301143g/mol
  • Monoisotopic Mass: 292.06301143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 122Ų

ethyl 2-2-(pyrimidine-2-amido)-1,3-thiazol-4-ylacetate Pricemore >>

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